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Compound of Interest

Compound Name: 18F-Psma 1007

Cat. No.: B11934056

Essential Safety and Handling Guide for 18F-
PSMA-1007

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of 18F-PSMA-
1007, a fluorine-18 labeled radiopharmaceutical for Positron Emission Tomography (PET)
imaging. Adherence to these guidelines is essential for ensuring the safety of all personnel and
the integrity of research activities.

Personal Protective Equipment (PPE)

The handling of 18F-PSMA-1007 requires stringent adherence to radiation and chemical safety
protocols. The following PPE is mandatory for all personnel involved in the handling process.
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PPE Category

Item

Specifications and Use

Body Protection

Laboratory Coat

Long-sleeved, impermeable,
and closed in the front. Must
be worn at all times in

designated radioactive work

areas.

Lead Apron

0.5 mm lead equivalence. To
be worn when handling
unshielded vials or when in
close proximity to the

radioactive source.

Hand Protection

Disposable Gloves

Two pairs of chemotherapy-
tested gloves (ASTM D6978).
Change gloves frequently and

immediately if contaminated.

Tongs

Use for manipulating vials and
other radioactive materials to
increase distance and reduce

exposure.

Eye and Face Protection

Safety Glasses with Side
Shields

Must be worn at all times to
protect from splashes of
radioactive or chemical

substances.

Face Shield

To be worn in conjunction with
safety glasses when there is a
higher risk of splashes, such
as during vial opening or
transfer.

Radiation Monitoring

Whole Body Dosimeter

To be worn on the torso at all
times when working with 18F-
PSMA-1007.

Ring Dosimeter

To be worn on the dominant

hand to monitor extremity
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dose.

Operational Plan: From Receipt to Use

A systematic approach to handling 18F-PSMA-1007 is crucial to minimize exposure and
prevent contamination.

Experimental Workflow
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Caption: Step-by-step workflow for the safe handling of 18F-PSMA-1007.
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Step-by-Step Handling Protocol

e Receiving:
o Upon receipt, visually inspect the shielded transport container for any signs of damage.

o Using a calibrated survey meter, measure the radiation levels at the surface of the
container and at 1 meter. Record these readings.

o Transport the container to the designated radioactive materials handling area.
e Preparation:

o Work within a lead-shielded fume hood or hot cell.

o Place absorbent, plastic-backed paper on the work surface.

o Using tongs, carefully remove the vial from the transport container and place itin a
shielded vial holder.

o Visually inspect the vial for any damage or loss of integrity.
o Using a dose calibrator, measure the activity of the vial and record the time and amount.
o If required, perform any dilutions or aliquoting using shielded syringes.
e Use:
o Conduct all experimental procedures in the designated and shielded work area.

o Clearly label all tubes and containers with the "Caution: Radioactive Material" symbol, the
isotope (18F), and the activity.

o Continuously monitor the work area with a survey meter to detect any contamination
promptly.

Disposal Plan
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Proper disposal of waste contaminated with 18F-PSMA-1007 is critical to prevent
environmental contamination and unnecessary exposure.
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Waste Type Container

Disposal Procedure

_ Labeled, shielded, leak-proof
Solid Waste (gloves, absorbent ) ) ]
] container with a biohazard
paper, plasticware)
symbol.

1. Segregate waste based on
half-life if other isotopes are
used. 2. Store in a designated
radioactive waste storage
area. 3. Allow to decay for at
least 10 half-lives
(approximately 20 hours for
18F). 4. After decay, monitor
the waste with a survey meter
to ensure it is at background
levels. 5. If at background,
dispose of as regular
laboratory waste, defacing any

radioactive labels.

Liquid Waste (unused 18F-
PSMA-1007, contaminated
buffers)

Labeled, shielded, leak-proof

container.

1. Do not dispose of down the
sink. 2. Store in a designated
radioactive liquid waste
container. 3. Allow to decay for
at least 10 half-lives. 4. After
decay, survey the container to
confirm background radiation
levels. 5. The non-radioactive
chemical waste should then be
disposed of according to
institutional chemical safety
guidelines. The PSMA-1007
compound is harmful if
swallowed and very toxic to
aquatic life with long-lasting
effects.[1]

Sharps (needles, syringes) Labeled, shielded, puncture-

proof sharps container.

1. Place all contaminated
sharps directly into the
designated container. 2. Do
not recap needles. 3. When

the container is 3/4 full, seal it
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and place it in the solid

radioactive waste for decay.

Radioactive wastes from 18F-Fluorodeoxyglucose production should be conserved for at least
24 hours before their disposal to the environment.[2]

Emergency Spill Protocol

In the event of a spill, immediate and correct action is crucial to contain the contamination and

protect personnel.

Spill Response Workflow
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Emergency Spill Response for 18F-PSMA-1007
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Caption: Logical flow for responding to a spill of 18F-PSMA-1007.
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Step-by-Step Spill Cleanup

NOTIFY: Immediately alert everyone in the area of the spill. Notify the institutional Radiation
Safety Officer (RSO).

CONTAIN: Cover the spill with absorbent paper to prevent it from spreading.

EVACUATE: All non-essential personnel should leave the immediate area.

PPE: The individual(s) cleaning the spill must wear the full PPE as outlined above.
CLEANUP:

o Using tongs, place any broken glass or sharp objects into a designated sharps container.

o Working from the outside of the spill towards the center, carefully clean the area with
absorbent pads soaked in a decontamination solution.

o Place all contaminated cleaning materials into a designated radioactive waste bag.
SURVEY:

o Use a survey meter to monitor the area, your hands, shoes, and clothing for any residual
contamination.

o If contamination is found on personnel, remove contaminated clothing and wash the
affected skin area with mild soap and lukewarm water.

DISPOSE: All contaminated materials must be disposed of as radioactive waste.

DOCUMENT: A full report of the incident must be filed with the RSO.

Quantitative Data Summary

The following table summarizes key quantitative data for 18F-PSMA-1007.
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Parameter Value Reference

Half-life (TY%) 109.8 minutes [3]

L Positron (3+) followed by
Radiation Type o
gamma (y) annihilation

Gamma Energy 511 keV

Typical Injected Activity 3-4 MBag/kg body weight [4][5]

. _ 40 to 4500 MBg/mL at End of
Typical Concentration ) [4]
Synthesis (EOS)

Below 30°C in a lead-shielded
Storage Temperature ) [6]
container

Transported in lead-lined
Transportation containers labeled [7]
"RADIOACTIVE MATERIALS".

6.0-8.0 mSv for a typical
Effective Dose patient (80 kg) injected with 3—  [2]
4 MBqg/kg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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